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Compound of Interest

Compound Name: 2-Chloro-p-xylene

Cat. No.: B1217518 Get Quote

An In-depth Technical Guide on the Solubility of 2-Chloro-p-xylene in Organic Solvents

This technical guide is designed for researchers, scientists, and professionals in drug

development, providing a comprehensive overview of the solubility of 2-Chloro-p-xylene in

various organic solvents. This document summarizes the available data, presents a detailed

experimental protocol for solubility determination, and includes a visual representation of the

experimental workflow.

Introduction to 2-Chloro-p-xylene
2-Chloro-p-xylene, also known by its IUPAC name 2-chloro-1,4-dimethylbenzene, is an

aromatic organic compound. It is a colorless to light yellow liquid and serves as a key

intermediate in the synthesis of various chemicals, including pharmaceuticals and dyes. A

thorough understanding of its solubility characteristics in different organic solvents is

fundamental for its application in reaction chemistry, purification processes like crystallization,

and the formulation of products.

Solubility of 2-Chloro-p-xylene
While specific quantitative solubility data for 2-Chloro-p-xylene in a wide range of organic

solvents is not extensively documented in publicly available literature, qualitative information

suggests it is readily soluble in many common organic solvents.

Qualitative Solubility Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1217518?utm_src=pdf-interest
https://www.benchchem.com/product/b1217518?utm_src=pdf-body
https://www.benchchem.com/product/b1217518?utm_src=pdf-body
https://www.benchchem.com/product/b1217518?utm_src=pdf-body
https://www.benchchem.com/product/b1217518?utm_src=pdf-body
https://www.benchchem.com/product/b1217518?utm_src=pdf-body
https://www.benchchem.com/product/b1217518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table provides a summary of the qualitative solubility of 2-Chloro-p-xylene.

Solvent Chemical Formula Qualitative Solubility

Chloroform CHCl₃ Soluble[1]

Ethyl Acetate C₄H₈O₂ Soluble[1]

Ethanol C₂H₅OH Readily Soluble

Diethyl Ether (C₂H₅)₂O Readily Soluble

Acetone C₃H₆O Readily Soluble

Water H₂O Slightly Soluble (42.1 mg/L)[2]

Experimental Protocol for Quantitative Solubility
Determination
For instances where precise solubility data is required, the following experimental protocol,

based on the isothermal shake-flask method followed by gravimetric analysis, is recommended.

Materials and Equipment
High-purity 2-Chloro-p-xylene

Analytical grade organic solvents

Thermostatic shaker bath with accurate temperature control

Analytical balance (±0.0001 g)

Sealable glass vials (e.g., with PTFE-lined screw caps)

Solvent-compatible syringes and syringe filters (e.g., PTFE, 0.22 µm)

Calibrated volumetric glassware

Pre-weighed evaporating dishes
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Drying oven and desiccator

Procedure
Preparation of Saturated Solution: In a series of sealable glass vials, add an excess amount

of 2-Chloro-p-xylene to a known volume of each organic solvent to be tested. The presence

of an undissolved phase of 2-Chloro-p-xylene is essential to ensure saturation.

Equilibration: Place the sealed vials in a thermostatic shaker bath set to the desired

temperature (e.g., 25 °C). Agitate the vials for a sufficient duration (typically 24-48 hours) to

allow the system to reach equilibrium. It is advisable to determine the necessary equilibration

time through preliminary experiments.

Phase Separation: Cease agitation and let the vials stand undisturbed in the thermostatic

bath for a minimum of 12 hours to allow for the complete separation of the excess 2-Chloro-
p-xylene.

Sampling: Carefully withdraw a precise volume of the clear supernatant (the saturated

solution) using a syringe. Attach a syringe filter and transfer the solution into a pre-weighed

evaporating dish. This step is critical to ensure that no undissolved droplets are transferred.

Gravimetric Analysis:

Weigh the evaporating dish with the collected saturated solution.

Carefully evaporate the solvent in a well-ventilated fume hood or a vacuum oven at a

temperature that facilitates solvent removal without significant loss of the less volatile 2-
Chloro-p-xylene.

Once the solvent is fully evaporated, cool the dish in a desiccator and weigh it. Repeat the

drying and weighing cycles until a constant weight is achieved.

Calculation of Solubility: The solubility can be calculated as follows:

Mass of solute = (Mass of dish + residue) - (Mass of empty dish)

Mass of solvent = (Mass of dish + solution) - (Mass of dish + residue)
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Solubility ( g/100g of solvent) = (Mass of solute / Mass of solvent) x 100

Visualization of Experimental Workflow
The following diagram outlines the key steps in the experimental determination of solubility.

Preparation & Equilibration Sampling Analysis & Calculation

Add excess 2-Chloro-p-xylene to solvent Seal and place in thermostatic shaker Agitate until equilibrium is reached Allow phases to separate Withdraw supernatant with syringe Filter into a pre-weighed dish Evaporate solvent Weigh the residue Calculate solubility

Click to download full resolution via product page

Caption: A logical workflow for the experimental determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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